2-(2-(2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethoxy)ethoxy)acetic acid

Description

"2-(2-(2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethoxy)ethoxy)acetic acid" is not directly found within the provided search results; however, information related to similar compounds can be gathered. (R)-1-[(4-Chlorophenyl)phenylmethyl]piperazine, also known as Levocetirizine Impurity A, has the molecular formula C17H19ClN2 and a molecular weight of 286.8 . This compound is slightly soluble in chloroform, dichloromethane, and methanol .

(RS)-1-[(4-Chlorophenyl)phenylmethyl]piperazine is related to Cetirizine Dihydrochloride, Hydroxyzine Hydrochloride, and Meclozine Dihydrochloride . Another related compound is 1,4-Bis[(4-chlorophenyl)phenylmethyl]piperazine, also known as Cetirizine impurity D, with the molecular formula C30H28Cl2N2 . (R)-1-[(4-Chlorophenyl)phenylmethyl]piperazine is also an impurity of Levocetirizine and Levocetirizine Dihydrochloride .

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• CAS No.: 682323-77-9
• Product Name: 2-(2-(2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethoxy)ethoxy)acetic acid
• Molecular Formula: C23H29ClN2O4
• Molecular Weight: 432.9 g/mol
• IUPAC Name: 2-[2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]ethoxy]acetic acid
• Standard InChI: InChI=1S/C23H29ClN2O4/c24-21-8-6-20(7-9-21)23(19-4-2-1-3-5-19)26-12-10-25(11-13-26)14-15-29-16-17-30-18-22(27)28/h1-9,23H,10-18H2,(H,27,28)
• Standard InChIKey: AIOFDOGAYXDHHG-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCOCCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Canonical SMILES: C1CN(CCN1CCOCCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Purity: > 95%
• Synonyms: (RS)-2-[2-[2-[4-[(4-Chlorophenyl)phenylmethyl]piperazin-1-yl]ethoxy] ethoxy] acetic acid ; Cetirizine EP Impurity E
• PubChem Compound: 3068854
• Last Modified: Apr 15 2024